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Introduction
Hexahydroxyplatinic acid (H₂[Pt(OH)₆]), a halide-free platinum compound, is a key precursor in

the synthesis of supported platinum catalysts.[1][2] Its limited solubility in water presents a

challenge for its application in homogeneous catalyst preparation. Ethanolamine

(H₂NCH₂CH₂OH), an organic base, serves as an effective solubilizing agent for

hexahydroxyplatinic acid. This document provides detailed application notes and experimental

protocols for the dissolution of hexahydroxyplatinic acid using ethanolamine, forming a stable

aqueous solution of bis(ethanolammonium) hexahydroxyplatinate. This solution is a widely

used precursor for the manufacturing of supported catalysts, particularly in the automotive and

chemical industries.[3][4] While platinum compounds are extensively studied in cancer therapy,

there is currently no specific literature available regarding the application of this particular

ethanolamine-hexahydroxyplatinic acid complex in drug development.[5][6][7][8]

Chemical Interaction and Mechanism
The dissolution of hexahydroxyplatinic acid in an aqueous solution of ethanolamine is an acid-

base reaction. Hexahydroxyplatinic acid acts as a diprotic acid, while ethanolamine, a primary

amine, acts as a base. The ethanolamine molecules deprotonate the hydroxyl groups of the

hexahydroxyplatinic acid, forming the bis(ethanolammonium) cation and the
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hexahydroxyplatinate anion. This results in the formation of a water-soluble salt,

bis(ethanolammonium) hexahydroxyplatinate, with the chemical formula

(HOCH₂CH₂NH₃)₂[Pt(OH)₆].[9][10][11][12][13]

Hexahydroxyplatinic Acid (H₂[Pt(OH)₆])

Solid, sparingly soluble in water

Acid-Base Reaction

Ethanolamine (2 x H₂NCH₂CH₂OH)

Aqueous solution, Base

Bis(ethanolammonium) Hexahydroxyplatinate

(HOCH₂CH₂NH₃)₂[Pt(OH)₆]

Water-soluble complex
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Caption: Acid-base reaction between hexahydroxyplatinic acid and ethanolamine.

Applications
The primary application of the ethanolamine-hexahydroxyplatinic acid solution is as a precursor

for the preparation of highly dispersed supported platinum catalysts.[10][13] The resulting

complex is halide-free, which is crucial for preventing catalyst poisoning. The organic counter-

ion also contributes to the enhanced solubility of the platinum species.[3][4][7]

Quantitative Data Summary
The following table summarizes the quantitative data derived from various examples in the

cited patents for the preparation of bis(ethanolammonium) hexahydroxyplatinate solution.

Parameter Example 1 Example 2 Example 3

Hexahydroxyplatinic

Acid (H₂[Pt(OH)₆])

Mass (g) 1.91 2.39 3.32

Moles (mol) 0.64 0.80 1.11

Ethanolamine (MEA)

Aqueous Solution

Concentration (v/v %)
8% 10% 14%

Moles (mol) 1.34 1.63 2.28

Molar Ratio (MEA :

H₂[Pt(OH)₆])
2.09 : 1 2.04 : 1 2.05 : 1

Final Product Solution

Platinum Content

(mg/mL)
192 124 196

pH 8.5 9.0 10.0

Yield (%) 98.2 96.1 97.2
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Data compiled from patent CN106391139B.

Experimental Protocols
This section provides a detailed protocol for the laboratory-scale synthesis of a stable aqueous

solution of bis(ethanolammonium) hexahydroxyplatinate.

Materials:

Hexahydroxyplatinic acid (H₂[Pt(OH)₆])

Ethanolamine (MEA)

Deionized water

Magnetic stirrer and stir bar

Beaker

Graduated cylinder

pH meter

Protocol:

Preparation of Ethanolamine Solution:

Prepare a 10% (v/v) aqueous solution of ethanolamine by adding 10 mL of ethanolamine

to 90 mL of deionized water in a beaker.

Stir the solution until it is homogeneous.

Dissolution of Hexahydroxyplatinic Acid:

Weigh 2.39 g of hexahydroxyplatinic acid.

While stirring the ethanolamine solution, slowly add the hexahydroxyplatinic acid powder.
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Continue stirring at room temperature until the hexahydroxyplatinic acid is completely

dissolved, resulting in a clear, yellow to orange solution.[3][9]

Characterization:

Measure the pH of the final solution. It should be in the range of 8.5 - 10.0.[9]

The platinum content can be determined by inductively coupled plasma optical emission

spectrometry (ICP-OES).

Safety Precautions:

Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Hexahydroxyplatinic acid can cause serious eye irritation.[2]

Ethanolamine is corrosive and can cause skin and eye irritation.

Experimental Workflow
The following diagram illustrates the workflow for the synthesis of the bis(ethanolammonium)

hexahydroxyplatinate solution.

Preparation of Reagents

Reaction

Characterization

Prepare aqueous
ethanolamine solution

Dissolve H₂[Pt(OH)₆]
in ethanolamine solution

with stirring

Weigh hexahydroxyplatinic acid

Measure pH

Determine Pt content (ICP-OES)
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Caption: Workflow for the synthesis of bis(ethanolammonium) hexahydroxyplatinate.
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Conclusion
Ethanolamine plays a crucial role in dissolving hexahydroxyplatinic acid through an acid-base

reaction, forming a stable and water-soluble bis(ethanolammonium) hexahydroxyplatinate

complex. This solution is a vital precursor in the manufacturing of supported platinum catalysts

due to its halide-free nature and high platinum content. The provided protocols and data offer a

comprehensive guide for researchers and scientists working with this important chemical

system. Further research is needed to explore any potential applications of this complex in the

field of drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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